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Compound of Interest

Compound Name: Potassium pentaborate

Cat. No.: B1172064 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The generation of coherent ultraviolet (UV) light is crucial for a range of applications in

research, spectroscopy, and drug development. The choice of nonlinear optical (NLO) crystal is

a critical factor in the efficiency and practicality of UV light generation systems. This guide

provides a detailed comparison of doped potassium pentaborate (KB5) with two commonly

used alternatives, beta-barium borate (BBO) and lithium triborate (LBO), for UV light

generation. The information presented is supported by experimental data to aid in the selection

of the most suitable material for specific applications.

Performance Comparison of Nonlinear Optical
Crystals
The performance of a nonlinear crystal for UV generation is determined by several key

parameters, including its transparency range, nonlinear coefficient, phase-matching

capabilities, and laser damage threshold. Doping of potassium pentaborate has been shown

to enhance its nonlinear optical properties. The following table summarizes the key

performance metrics for doped KB5, BBO, and LBO.
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Property
Doped Potassium
Pentaborate (KB5)

Beta-Barium
Borate (BBO)

Lithium Triborate
(LBO)

Transparency Range
Good transparency in

the UV region[1]

190 nm - 3500 nm[2]

[3]

160 nm - 2600 nm[3]

[4]

Nonlinear Coefficient

SHG efficiency 2.2

times that of KDP

(1,10-phenanthroline

doped)[5]

Large effective SHG

coefficient[2]

High nonlinear

coefficient[4]

Phase-Matching

Range

Capable of phase-

matching for UV

generation[6]

Broad phase-

matching range from

409.6 nm to 3500

nm[3]

Wide phase-matching

range[3]

Laser Damage

Threshold

16.18 GW/cm² (L-

methionine doped)[1]

High, ~10 GW/cm² for

100 ps pulses at 1064

nm[2]

Very high, >10

GW/cm² for 10 ns

pulses at 1064 nm[7]

Hygroscopic Nature Slightly hygroscopic Slightly hygroscopic[2] Non-hygroscopic[2]

Experimental Protocols
The evaluation of NLO crystals for UV light generation typically involves second harmonic

generation (SHG), third harmonic generation (THG), or sum frequency generation (SFG).

Below is a generalized experimental protocol for characterizing the performance of these

crystals.

Objective: To measure the conversion efficiency of a nonlinear crystal for generating UV light

from a fundamental laser source.

Materials:

Pulsed laser source (e.g., Nd:YAG laser)

Nonlinear crystal (doped KB5, BBO, or LBO) mounted on a rotational stage

Focusing and collimating lenses
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Appropriate optical filters to separate the fundamental and harmonic beams

Power meter or energy meter

Spectrometer

Procedure:

Laser Setup: The fundamental laser beam is directed through a set of optics to control its

polarization and beam size.

Crystal Alignment: The nonlinear crystal is placed at the focal point of the focusing lens. The

crystal is oriented at the calculated phase-matching angle for the desired harmonic

generation process.

Harmonic Generation: The high-intensity laser beam interacts with the crystal, generating the

harmonic wave.

Wavelength Separation: A set of filters is used to block the fundamental laser beam and

transmit only the generated UV light.

Power Measurement: The power or energy of the UV beam is measured using a calibrated

power/energy meter.

Conversion Efficiency Calculation: The conversion efficiency is calculated as the ratio of the

generated UV power to the incident fundamental power.

Tuning Curve Measurement: For tunable UV generation, the phase-matching angle of the

crystal is varied, and the output power is measured as a function of wavelength to determine

the phase-matching range.

Laser Damage Threshold Measurement: The laser-induced damage threshold is determined

by progressively increasing the laser fluence on the crystal until surface or bulk damage is

observed.

Visualizations
Experimental Workflow for UV Generation
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The following diagram illustrates a typical experimental workflow for generating and

characterizing UV light using a nonlinear optical crystal.

Pulsed Laser Source Beam Shaping Optics Nonlinear Crystal
(e.g., Doped KB5) Wavelength Separation Filter

Power/Energy Meter

Spectrometer

Click to download full resolution via product page

A typical experimental workflow for UV light generation.

Factors Affecting UV Generation Performance

The efficiency of UV light generation is influenced by several interconnected factors. The

diagram below outlines these relationships.

Crystal Properties

Laser Parameters

Nonlinear Coefficient

UV Conversion Efficiency

UV TransparencyDamage ThresholdPhase-Matching

Wavelength Power/Intensity Beam Quality
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Key factors influencing UV generation efficiency.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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